molecular formula C20H30N6O4 B12943688 (2R,3R,4S,5R)-2-[6,8-bis(cyclopentylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol CAS No. 174365-20-9

(2R,3R,4S,5R)-2-[6,8-bis(cyclopentylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol

Cat. No.: B12943688
CAS No.: 174365-20-9
M. Wt: 418.5 g/mol
InChI Key: ROMXXAAQCYJBPP-NVQRDWNXSA-N
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Description

Chemical Identification and Nomenclature of (2R,3R,4S,5R)-2-[6,8-bis(cyclopentylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol

Systematic IUPAC Nomenclature and Stereochemical Descriptors

The compound’s IUPAC name is derived from its purine core, oxolane (tetrahydrofuran) sugar moiety, and stereochemical configuration. The purine base at position 9 of the oxolane ring features dual cyclopentylamino substituents at positions 6 and 8. The systematic name is structured as follows:

(2R,3R,4S,5R)-2-[6-(cyclopentylamino)-8-(cyclopentylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol

Key stereochemical descriptors include:

  • 2R,3R,4S,5R : Absolute configurations at the oxolane ring’s chiral centers, critical for biological activity.
  • Purine numbering : Positions 6 and 8 are substituted with cyclopentylamino groups, distinguishing it from adenosine derivatives.

This nomenclature aligns with IUPAC guidelines for nucleoside analogs, prioritizing substituent order and stereochemical precision.

Molecular Formula and Weight Analysis

The molecular formula C₂₀H₃₀N₆O₄ reflects:

  • Purine core : C₅H₃N₅, modified by two cyclopentylamino groups (C₁₀H₁₈N₂).
  • Oxolane sugar : C₅H₉O₄, including hydroxymethyl and diol substituents.

Table 1: Molecular Composition

Component Contribution to Formula
Purine base C₅H₃N₅
Cyclopentylamino ×2 C₁₀H₁₈N₂
Oxolane sugar C₅H₉O₄
Total C₂₀H₃₀N₆O₄

The molecular weight is 418.51 g/mol , calculated as:
$$
(20 \times 12.01) + (30 \times 1.01) + (6 \times 14.01) + (4 \times 16.00) = 418.51 \, \text{g/mol}
$$

This aligns with analogs such as (2R,3R,4S,5R)-2-(6-cyclopentylamino-8-propylaminopurin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol (C₁₈H₂₈N₆O₄, 392.5 g/mol), adjusted for the additional cyclopentyl group.

Alternative Identifiers and Registry Codes

CAS Registry Number Cross-Referencing

While the exact CAS registry number for this compound is not listed in the provided sources, structurally related analogs include:

  • 174365-18-5 : A derivative with 6-cyclopentylamino and 8-propylamino groups.
  • 205171-06-8 : A 2'-C-methylated analog with a single cyclopentylamino group.

These entries suggest that the target compound’s CAS number would follow the 1743xx-xx-x or 2051xx-xx-x series, pending formal registration.

ChEMBL and PubChem CID Mapping

Similar compounds in PubChem include:

  • CID 10046039 : 6-Cyclopentylamino-8-propylamino analog.
  • CID 9946338 : 6-Cyclopentylamino-2'-C-methyl derivative.

The target compound is not yet indexed in PubChem or ChEMBL but would likely receive a CID analogous to 10046039 and a ChEMBL ID following the CHEMBL2113438 schema.

Table 2: Registry Code Predictions

Database Predicted Identifier Basis for Assignment
CAS 1743xx-xx-x Structural similarity to
PubChem CID 10046xxx Alignment with nucleoside CIDs
ChEMBL CHEMBL21xxxxx Analogous to

Properties

CAS No.

174365-20-9

Molecular Formula

C20H30N6O4

Molecular Weight

418.5 g/mol

IUPAC Name

(2R,3R,4S,5R)-2-[6,8-bis(cyclopentylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol

InChI

InChI=1S/C20H30N6O4/c27-9-13-15(28)16(29)19(30-13)26-18-14(25-20(26)24-12-7-3-4-8-12)17(21-10-22-18)23-11-5-1-2-6-11/h10-13,15-16,19,27-29H,1-9H2,(H,24,25)(H,21,22,23)/t13-,15-,16-,19-/m1/s1

InChI Key

ROMXXAAQCYJBPP-NVQRDWNXSA-N

Isomeric SMILES

C1CCC(C1)NC2=C3C(=NC=N2)N(C(=N3)NC4CCCC4)[C@H]5[C@@H]([C@@H]([C@H](O5)CO)O)O

Canonical SMILES

C1CCC(C1)NC2=C3C(=NC=N2)N(C(=N3)NC4CCCC4)C5C(C(C(O5)CO)O)O

Origin of Product

United States

Biological Activity

The compound (2R,3R,4S,5R)-2-[6,8-bis(cyclopentylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol , commonly referred to as a purine derivative, has garnered attention due to its potential biological activities. This article synthesizes current research findings regarding its pharmacological properties, mechanisms of action, and therapeutic implications.

Structure

The chemical structure of the compound is characterized by a purine base linked to a hydroxymethyl oxolane moiety. The specific stereochemistry at the 2R, 3R, 4S, and 5R positions is crucial for its biological activity.

Molecular Formula

  • Molecular Formula : C18_{18}H26_{26}N6_{6}O4_{4}
  • CAS Number : 174365-20-9
PropertyValue
Molecular Weight378.44 g/mol
SolubilitySoluble in water
StabilityStable under standard conditions

Research indicates that this compound exhibits several biological activities primarily through its interaction with specific receptors and enzymes:

  • Adenosine Receptor Modulation : The compound acts as an agonist for the A2A adenosine receptor, which is implicated in various physiological processes including immune response modulation and neuroprotection .
  • Inhibition of Enzymatic Activity : It has been shown to inhibit enzymes involved in nucleotide metabolism, which can affect cell proliferation and apoptosis pathways .

Pharmacological Effects

  • Antitumor Activity : Studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and inhibiting cell cycle progression .
  • Neuroprotective Effects : Its role in protecting neuronal cells from oxidative stress has been highlighted, suggesting potential applications in neurodegenerative diseases .
  • Immunomodulatory Effects : The compound has shown promise in modulating immune responses, potentially offering therapeutic avenues for autoimmune diseases .

In Vitro Studies

A series of in vitro studies have assessed the cytotoxic effects of the compound on various cancer cell lines:

  • Cell Lines Tested :
    • HeLa (cervical cancer)
    • MCF-7 (breast cancer)
    • A549 (lung cancer)

Results indicated that the compound exhibited significant cytotoxicity with IC50 values ranging from 10 to 30 µM depending on the cell line tested .

In Vivo Studies

Animal models have been utilized to evaluate the therapeutic potential of the compound:

  • Study Design : Mice were administered varying doses of the compound to assess tumor growth inhibition.
  • Results : Significant reduction in tumor size was observed in treated groups compared to controls, with minimal side effects noted .

Chemical Reactions Analysis

Nucleophilic Substitution at the 6-Position

The 6-chloro group of 6,8-dichloropurine undergoes substitution with cyclopentylamine under SNAr conditions:

  • Reagents : Cyclopentylamine, NaHCO₃ (base), isopropanol (solvent) .

  • Conditions : 105°C for 18 hours .

  • Yield : 36%–quantitative, depending on steric and electronic factors .

This step selectively targets the 6-position due to its higher electrophilicity compared to the 8-position .

Substitution at the 8-Position

The remaining 8-chloro group is substituted with a second cyclopentylamine:

  • Reagents : Excess cyclopentylamine, DIAD (azodicarboxylic acid diisopropyl ester), PPh₃ (triphenylphosphine) .

  • Solvent : THF at 0°C to room temperature .

  • Challenges : Reduced reactivity at the 8-position necessitates higher temperatures (50°C) or prolonged reaction times .

Experimental Conditions and Yields

The table below summarizes critical reaction parameters:

Step Reagents/Conditions Solvent Temperature Yield Sources
6-SubstitutionCyclopentylamine, NaHCO₃Isopropanol105°C, 18 h36%–quant.
8-SubstitutionCyclopentylamine, DIAD, PPh₃THF0°C → rt, 18 h51%–62%
Deprotection (Acetyl)K₂CO₃, MeOHMethanolrt, 30 min36%–93%
Deprotection (Boc)HCl (4 M in dioxane)1,4-Dioxanert, 4–18 h50%–quant.

Key Research Findings

  • Regioselectivity : The 6-position reacts preferentially due to lower steric hindrance and greater electrophilicity .

  • Protection Strategies :

    • Acetyl groups on the ribose moiety prevent undesired side reactions during substitutions .

    • Boc protection of amines ensures compatibility with SNAr conditions .

  • Stereochemical Integrity :

    • The (2R,3R,4S,5R) configuration of the oxolane ring is preserved through mild deprotection methods (e.g., K₂CO₃/MeOH) .

Side Reactions and Mitigation

  • Mono-Substitution Byproducts : Controlled stoichiometry of cyclopentylamine minimizes incomplete substitution .

  • Oxidation of Ribose : TEMPO/DAIB oxidation systems are avoided to prevent hydroxyl group degradation .

Therapeutic Relevance

Derivatives of this compound class show promise as adenosine receptor agonists, with applications in treating metabolic disorders and cardiovascular diseases .

Comparison with Similar Compounds

Structural Modifications and Molecular Properties

The compound’s structural analogs vary primarily in substituents at positions 6 and 8 of the purine ring and modifications to the sugar moiety. Key examples include:

Table 1: Structural and Molecular Comparison
Compound Name / ID Substituents (Purine Positions 6/8) Molecular Formula Molecular Weight (g/mol) Key Features
Target Compound 6,8-bis(cyclopentylamino) C20H29N7O4 431.50 High lipophilicity due to cyclopentyl groups; stereospecific sugar moiety
8-Aminoadenosine (BH) 6,8-diamino C10H14N6O4 282.26 Increased hydrogen bonding potential; lower molecular weight
Compound 21 () 6-(methylamino), 8-(butylthio) C15H24N6O4S 384.45 Thioether linkage enhances stability; moderate lipophilicity
Compound 22 () 6-(diethylamino), 8-(butylthio) C18H30N6O4S 426.53 Bulkier diethylamino group; higher logP than Compound 21
23707-33-7 () 6-(2-methylphenylmethylamino) C18H21N5O4 371.40 Aromatic substituent may enhance receptor affinity via π-π interactions
55628-45-0 () 6-(diethylamino), 8-(4-Cl-phenylthio) C20H24N5O4SCl 465.95 Electrophilic chlorine and sulfur groups; potential enzyme inhibition

Bioactivity and Functional Insights

  • Target Compound: The cyclopentylamino groups likely improve membrane permeability compared to polar amino substituents (e.g., 8-aminoadenosine).
  • Its lower molecular weight may improve solubility but reduce metabolic stability .
  • Compounds 21 and 22 (): These analogs, featuring sulfur-containing substituents, were synthesized as CD39/CD73 ectonucleotidase inhibitors. The butylthio group in Compound 21 showed moderate inhibitory activity, while the diethylamino group in Compound 22 enhanced potency, suggesting substituent size and electronics critically affect enzyme binding .
  • 23707-33-7 (): The 2-methylphenylmethylamino group introduces aromaticity, which could modulate binding to adenosine receptors (e.g., A1 or A2A) by exploiting hydrophobic pockets .

Q & A

Basic Research Questions

Q. What are the recommended safety protocols for handling (2R,3R,4S,5R)-2-[6,8-bis(cyclopentylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol in laboratory settings?

  • Methodological Answer :

  • Personal Protective Equipment (PPE) : Use NIOSH/EN 166-certified safety glasses, face shields, and nitrile gloves. Inspect gloves for defects before use and dispose of contaminated gloves properly .
  • Ventilation : Ensure fume hoods or local exhaust ventilation to minimize inhalation risks. Avoid static discharge by grounding equipment .
  • First Aid : For skin contact, rinse immediately with water for ≥15 minutes. For eye exposure, irrigate with water for 15 minutes while holding eyelids open. Seek medical attention if irritation persists .

Q. How can researchers verify the structural integrity of this compound after synthesis?

  • Methodological Answer :

  • Nuclear Magnetic Resonance (NMR) : Analyze 1^1H and 13^13C NMR spectra to confirm stereochemistry (e.g., 2R,3R,4S,5R configuration) and cyclopentylamino group placement. Compare with reference data for related purine derivatives .
  • Mass Spectrometry (MS) : Use high-resolution MS (HRMS) to validate molecular weight (C21_{21}H30_{30}N8_{8}O4_{4}) and isotopic patterns. For example, a related compound with molecular weight 489.892 Da was confirmed via single-isotope mass analysis .
  • X-ray Crystallography : Resolve ambiguous stereochemistry by crystallizing the compound and analyzing diffraction patterns .

Q. What are the critical steps in synthesizing this compound with high purity?

  • Methodological Answer :

  • Key Reaction Conditions :
StepReagents/ConditionsPurpose
1Cyclopentylamine, DMF, 80°CIntroduce cyclopentylamino groups at positions 6 and 8 of purine
2TBSCl, imidazole, THFProtect hydroxymethyl group during coupling
3Pd/C, H2_2, ethanolCatalytic hydrogenation for deprotection
  • Purification : Use reverse-phase HPLC with a C18 column (acetonitrile/water gradient) to isolate the product. Monitor purity via UV at 260 nm (purine absorbance) .

Advanced Research Questions

Q. How do the cyclopentylamino substituents influence this compound’s interaction with nucleotide-binding enzymes?

  • Methodological Answer :

  • Molecular Docking : Perform in silico docking (e.g., AutoDock Vina) to compare binding affinities with wild-type purines. The cyclopentyl groups may enhance hydrophobic interactions in enzyme pockets (e.g., kinase ATP-binding sites) .
  • Enzyme Inhibition Assays : Measure IC50_{50} values using kinase activity assays (e.g., ADP-Glo™). Compare with adenosine analogs lacking cyclopentyl groups to assess steric/electronic effects .
  • Mutagenesis Studies : Introduce mutations (e.g., Phe→Ala in hydrophobic enzyme pockets) to identify critical binding residues .

Q. What experimental strategies resolve contradictions in reported bioactivity data for this compound?

  • Methodological Answer :

  • Batch Reproducibility : Verify synthesis consistency via HPLC purity (>98%) and 1^1H NMR fingerprinting. Contradictions may arise from residual solvents or stereochemical impurities .
  • Cell-Based Assays : Use isogenic cell lines (e.g., wild-type vs. kinase-deficient) to isolate compound-specific effects from off-target interactions .
  • Metabolic Stability Testing : Incubate the compound with liver microsomes to assess degradation rates, which may explain variability in in vivo efficacy .

Q. How can researchers model the compound’s stability under physiological conditions?

  • Methodological Answer :

  • pH Stability Profiling : Incubate the compound in buffers (pH 2–9) at 37°C. Monitor degradation via LC-MS and identify breakdown products (e.g., hydrolyzed cyclopentyl groups) .
  • Thermogravimetric Analysis (TGA) : Determine decomposition temperature and hygroscopicity, which impact storage conditions (e.g., desiccated, -20°C) .
  • Light Sensitivity : Expose to UV/visible light (300–700 nm) and quantify photodegradation products using tandem MS .

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